N-[[2-(1-Methylethyl)phenyl]phenylmethylene]benzenamine
N-[[2-(1-Methylethyl)phenyl]phenylmethylene]benzenamine
Brand Name:
Vulcanchem
CAS No.:
19103-10-7
VCID:
VC0100073
InChI:
InChI=1S/C22H21N/c1-17(2)20-15-9-10-16-21(20)22(18-11-5-3-6-12-18)23-19-13-7-4-8-14-19/h3-17H,1-2H3
SMILES:
CC(C)C1=CC=CC=C1C(=NC2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula:
C22H21N
Molecular Weight:
299.4 g/mol
N-[[2-(1-Methylethyl)phenyl]phenylmethylene]benzenamine
CAS No.: 19103-10-7
Main Products
VCID: VC0100073
Molecular Formula: C22H21N
Molecular Weight: 299.4 g/mol
![N-[[2-(1-Methylethyl)phenyl]phenylmethylene]benzenamine - 19103-10-7](/images/no_structure.jpg)
| CAS No. | 19103-10-7 |
|---|---|
| Product Name | N-[[2-(1-Methylethyl)phenyl]phenylmethylene]benzenamine |
| Molecular Formula | C22H21N |
| Molecular Weight | 299.4 g/mol |
| IUPAC Name | N,1-diphenyl-1-(2-propan-2-ylphenyl)methanimine |
| Standard InChI | InChI=1S/C22H21N/c1-17(2)20-15-9-10-16-21(20)22(18-11-5-3-6-12-18)23-19-13-7-4-8-14-19/h3-17H,1-2H3 |
| Standard InChIKey | LMSDXYUNBIPAPO-UHFFFAOYSA-N |
| SMILES | CC(C)C1=CC=CC=C1C(=NC2=CC=CC=C2)C3=CC=CC=C3 |
| Canonical SMILES | CC(C)C1=CC=CC=C1C(=NC2=CC=CC=C2)C3=CC=CC=C3 |
| Synonyms | N-[[2-(1-Methylethyl)phenyl]phenylmethylene]benzenamine |
| PubChem Compound | 555225 |
| Last Modified | Nov 11 2021 |
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